Cas no 25155-23-1 (Phenol, dimethyl-,1,1',1''-phosphate)

• Product Name: Phenol, dimethyl-,1,1',1''-phosphate
• CAS No: 25155-23-1
• MF: C₂₄H₂₇O₄P
• MW: 410.442548036575
• MDL: MFCD00344469
• CID: 268258
• Update Time: 2025-10-30

Phenol, dimethyl-,1,1',1''-phosphate Chemical and Physical Properties

Names and Identifiers

• Phenol, dimethyl-,1,1',1''-phosphate
• TRIXYLENYL PHOSPHATE
• TRIXYLYL PHOSPHATE
• Antiblaze 524
• Antiblaze TXP
• coalitentp
• Durad 220X
• ivviol-3
• phosflex179
• reofos95
• Trixylylphosphate,purifiedIonm
• TXP
• xylylphosphate
• z410
• xylenol, phosphate
• dimethylphenol phosphate
• dimethyl-pheno phosphate
• Dimethylphenol 1,1',1''-phosphate
• Phosphoric acid trixylyl ester
• dimethylphenolphosphate(3:1)
• dimethyl-phenophosphate(3:1)
• Phenol,dimethyl-,phosphate(3:1)
• phosphoricacid,trixylylester

• MDL： MFCD00344469
• Inchi： 1S/C24H27O4P/c1-16-7-10-22(19(4)13-16)26-29(25,27-23-11-8-17(2)14-20(23)5)28-24-12-9-18(3)15-21(24)6/h7-15H,1-6H3
• InChI Key： KOWVWXQNQNCRRS-UHFFFAOYSA-N
• SMILES： P(OC1=CC=C(C)C=C1C)(OC1=CC=C(C)C=C1C)(OC1=CC=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 410.16500

Experimental Properties

• Density: 1.55
• Melting Point: -19.9°C
• Boiling Point: 243～265℃
• Flash Point: 263.8 ℃
• Refractive Index: 1.569
• Solubility: 可溶于乙腈（少许）、氯仿（少许）
• PSA: 54.57000
• LogP: 7.18190
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Solubility: 20μg/L at 20℃

Phenol, dimethyl-,1,1',1''-phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3082
• WGK Germany：2
• Safety Instruction： 26-36
• RTECS：ZE8320000
• HazardClass：9
• PackingGroup：III
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on Phenol, dimethyl-,1,1',1''-phosphate

Comprehensive Overview of Phenol, dimethyl-,1,1',1''-phosphate (CAS No. 25155-23-1): Properties, Applications, and Industry Insights

Phenol, dimethyl-,1,1',1''-phosphate (CAS No. 25155-23-1) is an organophosphate compound widely recognized for its versatile applications in industrial and chemical synthesis. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique molecular structure and functional properties. In recent years, searches for dimethyl phenol phosphate derivatives and CAS 25155-23-1 applications have surged, reflecting growing interest in its role as a stabilizer, intermediate, or additive in specialized formulations.

The chemical structure of Phenol, dimethyl-,1,1',1''-phosphate features a phosphate core bonded to dimethylphenol groups, contributing to its thermal stability and solubility characteristics. Researchers frequently explore its potential in polymer modification, where queries like "phosphate ester flame retardants" or "high-temperature stabilizers for plastics" align with current industry trends toward sustainable materials. Notably, its compatibility with engineering polymers has been a focus of patents and technical literature, addressing demands for halogen-free alternatives in material science.

From an environmental perspective, studies on organophosphate biodegradability and eco-friendly plasticizers have highlighted the need for rigorous data on compounds like CAS 25155-23-1. Regulatory databases such as REACH and EPA listings often cite this compound in discussions about green chemistry substitutes, making it a subject of analytical method development (e.g., HPLC or GC-MS detection). These aspects resonate with search trends around "safe chemical alternatives 2024" and "industrial chemical compliance."

In specialty coatings and adhesives, Phenol, dimethyl-,1,1',1''-phosphate demonstrates efficacy as a crosslinking agent or viscosity modifier. User queries like "adhesive formulation additives" or "high-performance coating chemicals" reflect practical applications where this compound may enhance product durability. Technical datasheets emphasize its low volatility and compatibility with epoxy resins, meeting requirements in aerospace and automotive sectors seeking lightweight composite materials.

Ongoing research explores synergistic effects of CAS 25155-23-1 with nanoparticles, responding to search trends like "nanocomposite enhancers" and "advanced material additives." Such innovations align with global priorities in energy-efficient technologies, where thermal management materials are critical. Peer-reviewed journals frequently investigate its electrochemical properties, linking to searches on "battery electrolyte components" or "energy storage materials."

Quality control protocols for Phenol, dimethyl-,1,1',1''-phosphate involve precise spectrophotometric analysis, as indicated by laboratory searches for "CAS 25155-23-1 purity standards" and "organophosphate testing methods." Manufacturers emphasize batch-to-batch consistency, particularly for pharmaceutical intermediates where documentation meets ICH guidelines. This intersects with trending queries about "GMP-compliant chemical synthesis" and "API intermediate sourcing."

Market analyses project steady demand for CAS 25155-23-1 in Asia-Pacific regions, driven by electronics and construction sectors. Search volume for "chemical supply chain trends" and "specialty chemicals market growth" underscores its commercial relevance. Collaborative studies between academia and industry continue to expand its applications, ensuring this compound remains integral to next-generation material solutions.